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Compound of Interest

Compound Name: Cyclohex-2-ene-1-carboxylic Acid

Cat. No.: B1353798

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for Cyclohex-2-ene-1-
carboxylic acid, a compound of interest in synthetic chemistry and pharmaceutical research.
The information is based on its verified molecular formula.

Molecular Identity and Weight

Cyclohex-2-ene-1-carboxylic acid is a cyclic organic compound featuring a six-membered
carbon ring with a double bond and a carboxylic acid functional group.[1][2] Its molecular
formula is C7H1002.[1][3][4] Based on this formula and standard atomic weights, the molecular
weight is calculated to be 126.15 g/mol .[1][2][3][4]

The table below details the calculation of the compound's molecular weight, derived from the
constituent elements and their standard atomic weights.

Constituent Symbol Atomic Weight Countin Total Weight (
Element (g/mol) Molecule g/mol )
Carbon C 12.011 7 84.077
Hydrogen H 1.008 10 10.080

Oxygen o) 15.999 2 31.998

Total C7H1002 126.155
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Note: The final calculated value is commonly rounded to 126.15 g/mol .[1][3][4]

Methodology for Determination

The molecular weight presented in this guide is a computed property. This value is derived
theoretically from the molecular formula (C7H1002) and the standard atomic weights of its
constituent atoms as established by the International Union of Pure and Applied Chemistry
(IUPAC).

Experimental verification of molecular weight would typically be performed using mass
spectrometry, a standard analytical technique in chemical research and drug development.

Calculation Workflow

The logical process for calculating the molecular weight is illustrated in the following diagram. It
begins with identifying the molecular formula, summing the weights of all constituent atoms,
and arriving at the final molecular weight.
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Inputs
Standard Atomic Weights:
Molecular Formula: C:12.011
C7H1002 H: 1.008
0O: 15.999

Calculation Process

Oxygen Mass Carbon Mass Hydrogen Mass
2*15.999 = 31.998 7*12.011 =84.077 10 * 1.008 = 10.080

Summation
84.077 + 10.080 + 31.998

Ouivput

Molecular Weight:
126.155 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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